1. Home
  2. Product
  3. Reference Standards
  4. Boldenone acetate
Boldenone acetate Boldenone acetate
Brand Name: Vulcanchem
CAS No.: 2363-59-9
VCID: VC0159631
InChI: InChI=1S/C21H28O3/c1-13(22)24-19-7-6-17-16-5-4-14-12-15(23)8-10-20(14,2)18(16)9-11-21(17,19)3/h8,10,12,16-19H,4-7,9,11H2,1-3H3/t16-,17-,18-,19-,20-,21-/m0/s1
SMILES: CC(=O)OC1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol

Boldenone acetate

CAS No.: 2363-59-9

Reference Standards

VCID: VC0159631

Molecular Formula: C21H28O3

Molecular Weight: 328.4 g/mol

Boldenone acetate - 2363-59-9

CAS No. 2363-59-9
Product Name Boldenone acetate
Molecular Formula C21H28O3
Molecular Weight 328.4 g/mol
IUPAC Name [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate
Standard InChI InChI=1S/C21H28O3/c1-13(22)24-19-7-6-17-16-5-4-14-12-15(23)8-10-20(14,2)18(16)9-11-21(17,19)3/h8,10,12,16-19H,4-7,9,11H2,1-3H3/t16-,17-,18-,19-,20-,21-/m0/s1
Standard InChIKey KPCDGGNHYODURF-PXQJOHHUSA-N
Isomeric SMILES CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)C
SMILES CC(=O)OC1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C
Canonical SMILES CC(=O)OC1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C
Appearance Powder
Synonyms 17 beta-acetoxy-delta-(1,5)-androstadien-3-one
PubChem Compound 102247
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19